Cas no 31405-28-4 (bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 31405-28-4
• MF: C₁₄H₉Cl₂N₃S
• MW: 322.212359189987
• CID: 314329
• PubChem ID: 789064
• Update Time: 2025-04-19

bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,4,5-bis(4-chlorophenyl)-2,4-dihydro-
• 4,5-BIS(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 4H-1,2,4-triazole-3-thiol, 4,5-bis(4-chlorophenyl)-
• bis(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• CS-0220563
• CHEMBL1439531
• DTXSID601324144
• 4,5-Bis-(4-chloro-phenyl)-4H-[1,2,4]triazole-3-thiol
• SMR000515335
• BIM-0036109.P001
• CCG-318798
• CBMicro_036064
• HMS2840A11
• AKOS000268569
• EN300-06949
• Z56276649
• 4,5-Bis-(4-chlorophenyl)-4H-1,2,4-triazole-3-thiol
• 3,4-bis(4-chlorophenyl)-1H-1,2,4-triazole-5-thione
• 31405-28-4
• MLS001208671

• MDL： MFCD01166515
• Inchi： 1S/C14H9Cl2N3S/c15-10-3-1-9(2-4-10)13-17-18-14(20)19(13)12-7-5-11(16)6-8-12/h1-8H,(H,18,20)
• InChI Key： SRHQEOHMRBILGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NN=C1C1C=CC(=CC=1)Cl)=S

Computed Properties

• Exact Mass: 320.98967
• Monoisotopic Mass: 320.989423
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.7
• XLogP3: 4.4

Experimental Properties

• Density: 1.46
• Boiling Point: 432°Cat760mmHg
• Flash Point: 215.1°C
• Refractive Index: 1.71
• PSA: 27.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles